Cas no 1448026-82-1 (3-(dimethylamino)-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylbenzamide)

• Product Name: 3-(dimethylamino)-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylbenzamide
• CAS No: 1448026-82-1
• MF: C₂₀H₂₃N₃O₂
• MW: 337.415524721146
• CID: 6388379
• PubChem ID: 71788659
• Update Time: 2025-05-19

3-(dimethylamino)-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-(dimethylamino)-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylbenzamide
• 3-(dimethylamino)-N-[2-hydroxy-2-(1-methylindol-3-yl)ethyl]benzamide
• AKOS024538168
• 3-(dimethylamino)-N-[2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl]benzamide
• F6200-3046
• 1448026-82-1
• 3-(dimethylamino)-N-(2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethyl)benzamide

• Inchi： 1S/C20H23N3O2/c1-22(2)15-8-6-7-14(11-15)20(25)21-12-19(24)17-13-23(3)18-10-5-4-9-16(17)18/h4-11,13,19,24H,12H2,1-3H3,(H,21,25)
• InChI Key： WPGLXVVAVPDCPP-UHFFFAOYSA-N
• SMILES： C(NCC(O)C1C2=C(N(C)C=1)C=CC=C2)(=O)C1=CC=CC(N(C)C)=C1

Computed Properties

• Exact Mass: 337.17902698g/mol
• Monoisotopic Mass: 337.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(dimethylamino)-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylbenzamide

3-(Dimethylamino)-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylbenzamide: A Comprehensive Overview

The compound with CAS No. 1448026-82-1, known as 3-(dimethylamino)-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylbenzamide, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a benzamide backbone with a dimethylamino group and a hydroxyindole moiety. The presence of these functional groups makes it a versatile molecule, capable of participating in a wide range of chemical reactions and biological interactions.

Recent studies have highlighted the importance of indole-containing compounds in drug discovery and development. The indole ring, a heterocyclic structure, is known for its ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. In the case of 3-(dimethylamino)-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylbenzamide, the indole moiety is further substituted with a methyl group, enhancing its stability and bioavailability. This modification has been shown to improve the molecule's ability to cross cellular membranes, making it a promising candidate for therapeutic applications.

The dimethylamino group attached to the benzamide backbone contributes to the molecule's basicity and hydrophobicity. These properties are crucial in determining the compound's solubility and partition coefficient, which are essential factors in drug design. Additionally, the hydroxyl group present in the molecule introduces hydrogen bonding capabilities, further enhancing its interaction with biological systems. Recent research has demonstrated that such functional groups can be exploited to design molecules with high selectivity and potency against specific targets.

In terms of synthesis, 3-(dimethylamino)-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylbenzamide can be prepared through a multi-step process involving nucleophilic substitution, condensation reactions, and oxidation steps. The synthesis pathway typically begins with the preparation of the indole derivative, followed by its coupling with the benzamide moiety. The introduction of the dimethylamino group is achieved through alkylation or amidation reactions, depending on the specific conditions employed.

One of the most exciting developments involving this compound is its potential application in cancer therapy. Studies have shown that indole-containing compounds can inhibit key enzymes involved in cell proliferation and survival pathways. For instance, 3-(dimethylamino)-N-2-hydroxy-2-(1-methyl-1H-indol-3-yl)ethylbenzamide has been found to inhibit the activity of cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. By targeting these enzymes, the compound may induce cell cycle arrest or apoptosis in cancer cells, offering a novel approach to cancer treatment.

Beyond its therapeutic potential, this compound also finds applications in materials science. The unique electronic properties of the indole ring make it suitable for use in organic electronics and optoelectronic devices. Recent research has explored its use as a component in organic light-emitting diodes (OLEDs) and photovoltaic cells. The molecule's ability to absorb and emit light at specific wavelengths makes it an attractive candidate for these applications.

In conclusion, 3-(dimethylamino)-N-2-hydroxy-2-(1-methyl-1H-indol-3